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Introduction

Assembly protein 180 (Ap-18, also known as AP180) is a neuronally enriched phosphoprotein
that plays a pivotal role in the intricate process of clathrin-mediated endocytosis (CME),
particularly in the recycling of synaptic vesicles. Its ability to interact with a multitude of
partners, including membrane lipids, the clathrin heavy chain, and the adaptor protein complex
2 (AP2), positions it as a critical orchestrator of vesicle formation and cargo selection. This
technical guide provides a comprehensive overview of the molecular interactions of Ap-18,
presenting quantitative binding data, detailed experimental protocols, and visual
representations of the signaling pathways it governs.

Data Presentation: Quantitative Analysis of Ap-18
Interactions

The function of Ap-18 is underpinned by a series of specific molecular interactions, each
characterized by distinct binding affinities. The following table summarizes the currently
available quantitative data on these interactions, providing a framework for understanding the
hierarchical and cooperative nature of Ap-18's function.
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Signaling Pathways and Molecular Interactions

Ap-18 functions as a central hub in the clathrin-mediated endocytosis pathway at the

presynaptic terminal. Its sequential and simultaneous interactions with various components

drive the formation of clathrin-coated vesicles.
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Start: Cell Lysate
containing Ap-18 and
interacting proteins

Incubate with
anti-Ap-18 antibody

Add Protein A/G beads

:

Capture antibody-protein
complexes

:

Wash to remove
non-specific binders

:

Elute bound proteins

Analyze by SDS-PAGE
and Western Blot

Start: Purified GST-Ap-18
(Bait)

Immobilize on
Glutathione beads

Incubate with cell lysate
(Prey)

:

Wash to remove
non-specific binders

:

Elute with excess
glutathione

Analyze by SDS-PAGE
and Western Blot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Endocytosis at the Synapse]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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